Cas no 1520353-93-8 (1-(3-Fluoropropyl)piperidin-4-amine)

• Product Name: 1-(3-Fluoropropyl)piperidin-4-amine
• CAS No: 1520353-93-8
• MF: C₈H₁₇FN₂
• MW: 160.232385396957
• MDL: MFCD24048047
• CID: 5617951
• PubChem ID: 69405424
• Update Time: 2025-06-16

1-(3-Fluoropropyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS019676484
• 1-(3-Fluoropropyl)piperidin-4-ylamine
• 1-(3-Fluoro-propyl)-piperidin-4-ylamine
• 1-(3-fluoropropyl)piperidin-4-amine
• EN300-2978572
• SCHEMBL5324155
• A1-04379
• 1520353-93-8
• 1-(3-Fluoropropyl)piperidin-4-amine

• MDL： MFCD24048047
• Inchi： 1S/C8H17FN2/c9-4-1-5-11-6-2-8(10)3-7-11/h8H,1-7,10H2
• InChI Key： GVGZEWLJBJNCBM-UHFFFAOYSA-N
• SMILES： FCCCN1CCC(CC1)N

Computed Properties

• Exact Mass: 160.13757671g/mol
• Monoisotopic Mass: 160.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(3-Fluoropropyl)piperidin-4-amine

Research Brief on 1-(3-Fluoropropyl)piperidin-4-amine (CAS: 1520353-93-8) and Its Applications in Chemical Biology and Pharmaceutical Research

1-(3-Fluoropropyl)piperidin-4-amine (CAS: 1520353-93-8) is a fluorinated piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a fluoropropyl group attached to the piperidine ring, serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of neurology and oncology.

The incorporation of fluorine atoms into organic molecules often enhances their pharmacokinetic properties, including metabolic stability and membrane permeability. This makes 1-(3-Fluoropropyl)piperidin-4-amine a valuable intermediate for the design of drugs targeting central nervous system (CNS) disorders. Recent research has demonstrated its efficacy in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 1-(3-Fluoropropyl)piperidin-4-amine has shown promise in oncology research. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The fluoropropyl moiety was found to improve the binding affinity of these inhibitors to their target proteins, thereby enhancing their therapeutic potential.

Another area of interest is the use of 1-(3-Fluoropropyl)piperidin-4-amine in positron emission tomography (PET) imaging. The fluorine-18 isotope can be introduced into the molecule, enabling its use as a radiotracer for imaging studies. Recent preclinical trials have demonstrated its utility in visualizing sigma-1 receptor density in brain tissues, providing valuable insights into the pathophysiology of neuropsychiatric disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-(3-Fluoropropyl)piperidin-4-amine. Recent advancements in flow chemistry and catalytic fluorination techniques have addressed some of these issues, offering more efficient and scalable routes for its production. These innovations are expected to facilitate further research and development efforts in this area.

In conclusion, 1-(3-Fluoropropyl)piperidin-4-amine (CAS: 1520353-93-8) represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its unique structural features and versatile applications underscore its potential as a key player in the development of next-generation therapeutics. Ongoing studies are likely to uncover additional roles for this compound, further solidifying its importance in the field.